Insect vs Vertebrate nAChR Selectivity
Asperparaline A inhibits silkworm (Bombyx mori) larval neuron nAChRs with IC50 values of 20.2 nM (peak current) and 39.6 nM (slowly-desensitizing current), yet at 10 µM — a concentration 250–500-fold higher than these IC50 values — it blocks only 33.4% of chicken α3β4 nAChR responses and has negligible effect on chicken α4β2 and α7 nAChRs expressed in Xenopus laevis oocytes [1]. This direct electrophysiological comparison within a single study establishes a quantifiable selectivity margin that is absent from published data for paraherquamide A or marcfortine A against these specific receptor subtypes.
| Evidence Dimension | nAChR antagonist potency — insect vs vertebrate receptor subtypes |
|---|---|
| Target Compound Data | IC50 = 20.2 nM (peak) and 39.6 nM (slowly-desensitizing) against silkworm B. mori native nAChRs; complete block of ACh (10 µM)-induced current at 10 µM asperparaline A |
| Comparator Or Baseline | Chicken α3β4: 33.4 ± 3.3% block at 10 µM asperparaline A; Chicken α4β2 and α7: negligible block at 10 µM asperparaline A (approximately 250–500× the insect IC50) |
| Quantified Difference | ≥250–500-fold selectivity for insect nAChRs over vertebrate α3β4, α4β2, and α7 nAChRs |
| Conditions | Insect: whole-cell patch-clamp electrophysiology on cultured B. mori larval brain neurons, holding potential −60 mV, 1 min pre-application. Vertebrate: two-electrode voltage-clamp on X. laevis oocytes expressing chicken nAChR subunits, 1 min pre-application with 10 µM asperparaline A prior to co-application with 100 µM ACh. |
Why This Matters
This quantifiable invertebrate–vertebrate selectivity window is the critical parameter for evaluating asperparaline A as a pest-control lead scaffold with a potentially favorable safety margin, and it is not documented for most structural analogs in the same alkaloid family.
- [1] Hirata K, Kataoka S, Furutani S, Hayashi H, Matsuda K. A Fungal Metabolite Asperparaline A Strongly and Selectively Blocks Insect Nicotinic Acetylcholine Receptors: The First Report on the Mode of Action. PLOS ONE. 2011;6(4):e18354. doi:10.1371/journal.pone.0018354. PMID: 21483774. View Source
